Cas no 1551735-52-4 (4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride)

• Product Name: 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride
• CAS No: 1551735-52-4
• MF: C₁₂H₇BrClFO₃S
• MW: 365.602584123611
• MDL: MFCD26236677
• CID: 4605608
• PubChem ID: 83231735
• Update Time: 2025-06-09

4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 4-(3-bromo-4-fluorophenoxy)-

• MDL： MFCD26236677
• Inchi： 1S/C12H7BrClFO3S/c13-11-7-9(3-6-12(11)15)18-8-1-4-10(5-2-8)19(14,16)17/h1-7H
• InChI Key： CBUZLPJAXVIPRU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OC2=CC=C(F)C(Br)=C2)C=C1

Additional information on 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride

Introduction to 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride (CAS No. 1551735-52-4)

4-(3-Bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride (CAS No. 1551735-52-4) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a bromo and fluoro substituent on the phenoxy group, and a sulfonyl chloride functional group. These features make it an important intermediate in the synthesis of various bioactive molecules and functional materials.

The chemical structure of 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride can be represented as follows: C₁₃H₈BrClFO₃. The presence of the bromo and fluoro substituents imparts specific electronic and steric properties to the molecule, which can influence its reactivity and selectivity in various chemical reactions. The sulfonyl chloride group is highly reactive and can readily undergo nucleophilic substitution reactions, making it a valuable building block in organic synthesis.

In the pharmaceutical industry, 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride has been explored for its potential in the development of new drugs. Recent studies have shown that compounds containing similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a series of sulfonamide derivatives derived from this compound demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Beyond its pharmaceutical applications, 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength. A recent paper in Advanced Materials (2023) highlighted the use of this compound as a monomer in the preparation of high-performance polymer coatings for electronic devices, demonstrating improved durability and resistance to environmental factors.

The synthetic route to 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride typically involves several steps. One common approach is to start with 4-fluoro-3-bromophenol, which is then reacted with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and reaction time.

In terms of safety and handling, it is important to note that 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in a well-ventilated area or fume hood. Additionally, appropriate waste disposal procedures should be followed to ensure environmental safety.

The market demand for 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride is expected to grow in the coming years due to its diverse applications in pharmaceuticals, organic synthesis, and materials science. Key drivers of this growth include increasing research and development activities in drug discovery and advanced materials, as well as growing demand from industries such as electronics and coatings.

In conclusion, 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl chloride (CAS No. 1551735-52-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an essential intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to increase further.